Sulforaphane glucosinolate
Sulforaphane glucosinolate
4-methylsulfinylbutyl glucosinolate is classified as an alkylglucosinolate. Alkylglucosinolates are organic compounds containing a glucosinolate moiety that carries an alkyl chain. 4-methylsulfinylbutyl glucosinolate is considered a soluble (in water), acidic compound. 4-methylsulfinylbutyl glucosinolate can be found throughout numerous foods such as Black huckleberries, Quinoas, Sweet cherries, and Black radishs.
Brand Name:
Vulcanchem
CAS No.:
21414-41-5
VCID:
VC0191350
InChI:
InChI=1S/C12H23NO10S3/c1-25(18)5-3-2-4-8(13-23-26(19,20)21)24-12-11(17)10(16)9(15)7(6-14)22-12/h7,9-12,14-17H,2-6H2,1H3,(H,19,20,21)/b13-8+/t7-,9-,10+,11-,12+,25?/m1/s1
SMILES:
Molecular Formula:
C12H23NO10S3
Molecular Weight:
437.5 g/mol
Sulforaphane glucosinolate
CAS No.: 21414-41-5
Natural Products
VCID: VC0191350
Molecular Formula: C12H23NO10S3
Molecular Weight: 437.5 g/mol
| CAS No. | 21414-41-5 |
|---|---|
| Product Name | Sulforaphane glucosinolate |
| Molecular Formula | C12H23NO10S3 |
| Molecular Weight | 437.5 g/mol |
| IUPAC Name | [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-5-methylsulfinyl-N-sulfooxypentanimidothioate |
| Standard InChI | InChI=1S/C12H23NO10S3/c1-25(18)5-3-2-4-8(13-23-26(19,20)21)24-12-11(17)10(16)9(15)7(6-14)22-12/h7,9-12,14-17H,2-6H2,1H3,(H,19,20,21)/b13-8+/t7-,9-,10+,11-,12+,25?/m1/s1 |
| Standard InChIKey | GMMLNKINDDUDCF-UHFFFAOYSA-N |
| Isomeric SMILES | CS(=O)CCCC/C(=N\OS(=O)(=O)O)/S[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O |
| Canonical SMILES | CS(=O)CCCCC(=NOS(=O)(=O)O)SC1C(C(C(C(O1)CO)O)O)O |
| Description | 4-methylsulfinylbutyl glucosinolate is classified as an alkylglucosinolate. Alkylglucosinolates are organic compounds containing a glucosinolate moiety that carries an alkyl chain. 4-methylsulfinylbutyl glucosinolate is considered a soluble (in water), acidic compound. 4-methylsulfinylbutyl glucosinolate can be found throughout numerous foods such as Black huckleberries, Quinoas, Sweet cherries, and Black radishs. |
| Synonyms | eta-D-glucopyranose, 1-thio-, 1-(5-(methylsulfinyl)-N-(sulfooxy)pentanimidate) glucoraphanin |
| PubChem Compound | 4479912 |
| Last Modified | Nov 11 2021 |
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